Cas no 193694-04-1 (4-Bromo-1-(tert-butyldimethylsilyl)indole)
4-Bromo-1-(tert-butyldimethylsilyl)indole is a protected indole derivative featuring a bromine substituent at the 4-position and a tert-butyldimethylsilyl (TBS) group at the nitrogen. The TBS protection enhances stability, preventing unwanted side reactions during synthetic transformations, while the bromine serves as a versatile handle for further functionalization via cross-coupling or nucleophilic substitution. This compound is particularly useful in organic synthesis, especially in the preparation of complex heterocycles and pharmaceuticals, where selective manipulation of the indole scaffold is required. Its robust protecting group ensures compatibility with a range of reaction conditions, making it a valuable intermediate in multistep syntheses.
193694-04-1 structure
Product Name:4-Bromo-1-(tert-butyldimethylsilyl)indole
CAS No:193694-04-1
MF:C14H20BrNSi
MW:310.304803848267
MDL:MFCD07787363
CID:135197
PubChem ID:2763236
Update Time:2025-06-06
4-Bromo-1-(tert-butyldimethylsilyl)indole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-(tert-butyldimethylsilyl)-1H-indole
- 1H-Indole, 4-bromo-1-[(1,1-dimethylethyl)dimethylsilyl]-
- 4-Bromo-1-(tert-butyldimethylsilyl)indole
- (4-bromoindol-1-yl)-tert-butyl-dimethylsilane
- (4-Bromo-1H-indol-1-yl)(tert-butyl)dimethylsilane
- 4-Bromo-1-(tert-butyldimethylsilyl)-1H-indole 98%
- 4-Bromo-1-[(tert-butyl)dimethylsilyl]-1H-indole98%
- LTHHTJMKYUPWCR-UHFFFAOYSA-N
- FT-0652466
- 4-bromo-1-(t-butyldimethylsilyl)-1H-indole
- J-514527
- 193694-04-1
- AS-48018
- CS-0206466
- F17548
- MFCD07787363
- AKOS015841194
- SCHEMBL5511626
- A813664
- C14H20BrNSi
- DTXSID20376830
- 4-Bromo-1-[tert-butyl(dimethyl)silyl]-1H-indole
-
- MDL: MFCD07787363
- Inchi: 1S/C14H20BrNSi/c1-14(2,3)17(4,5)16-10-9-11-12(15)7-6-8-13(11)16/h6-10H,1-5H3
- InChI Key: LTHHTJMKYUPWCR-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C=CN2[Si](C)(C)C(C)(C)C
Computed Properties
- Exact Mass: 309.05500
- Monoisotopic Mass: 309.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.9A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.17
- Melting Point: 82-84
- Boiling Point: 293°Cat760mmHg
- Flash Point: 131°C
- Refractive Index: 1.533
- PSA: 4.93000
- LogP: 5.25710
4-Bromo-1-(tert-butyldimethylsilyl)indole Security Information
- Hazard Statement: Harmful/Irritant/Keep Cold
-
Hazardous Material Identification:
- Storage Condition:Keep cold
4-Bromo-1-(tert-butyldimethylsilyl)indole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-1-(tert-butyldimethylsilyl)indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 016199-1g |
4-Bromo-1-(tert-butyldimethylsilyl)indole |
193694-04-1 | 95% | 1g |
£56.00 | 2022-03-01 | |
| Fluorochem | 016199-5g |
4-Bromo-1-(tert-butyldimethylsilyl)indole |
193694-04-1 | 95% | 5g |
£250.00 | 2022-03-01 | |
| Fluorochem | 016199-25g |
4-Bromo-1-(tert-butyldimethylsilyl)indole |
193694-04-1 | 95% | 25g |
£1000.00 | 2022-03-01 | |
| Apollo Scientific | OR3535-1g |
4-Bromo-1-[(tert-butyl)dimethylsilyl]-1H-indole |
193694-04-1 | 98% | 1g |
£82.00 | 2025-02-19 | |
| Apollo Scientific | OR3535-5g |
4-Bromo-1-[(tert-butyl)dimethylsilyl]-1H-indole |
193694-04-1 | 98% | 5g |
£325.00 | 2025-02-19 | |
| Matrix Scientific | 069462-1g |
4-Bromo-1-(tert-butyldimethylsilyl)indole, 98+% |
193694-04-1 | 98+% | 1g |
$114.00 | 2023-09-09 | |
| Matrix Scientific | 069462-5g |
4-Bromo-1-(tert-butyldimethylsilyl)indole, 98+% |
193694-04-1 | 98+% | 5g |
$465.00 | 2023-09-09 | |
| Matrix Scientific | 069462-25g |
4-Bromo-1-(tert-butyldimethylsilyl)indole, 98+% |
193694-04-1 | 98+% | 25g |
$1344.00 | 2023-09-09 | |
| TRC | B059985-1g |
4-Bromo-1-(tert-butyldimethylsilyl)indole |
193694-04-1 | 1g |
$ 420.00 | 2022-06-07 | ||
| TRC | B059985-2.5g |
4-Bromo-1-(tert-butyldimethylsilyl)indole |
193694-04-1 | 2.5g |
$ 700.00 | 2022-06-07 |
4-Bromo-1-(tert-butyldimethylsilyl)indole Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
193694-04-1 (4-Bromo-1-(tert-butyldimethylsilyl)indole) Related Products
- 148249-36-9(3-Bromo-1-(triisopropylsilyl)indole)
- 412048-44-3(4-Bromo-1-(triisopropylsilyl)-1H-indole)
- 331432-91-8(1H-Indole,5-bromo-1-[(1,1-dimethylethyl)dimethylsilyl]-)
- 123191-00-4(1H-Indole,1-[tris(1-methylethyl)silyl]-)
- 299432-99-8(6-bromo-1-(triisopropylsilyl)-1H-indole)
- 40899-73-8(Tert-butyl-indol-1-yl-dimethylsilane)
- 184637-11-4(6-Bromo-1-(tert-butyldimethylsilyl)indole)
- 128564-66-9(5-bromo-1-[tris(propan-2-yl)silyl]-1H-indole)
- 153942-69-9(1H-Indole, 3-bromo-1-[(1,1-dimethylethyl)dimethylsilyl]-)
- 184636-93-9(1H-Indole, 3,6-dibromo-1-[(1,1-dimethylethyl)dimethylsilyl]-)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk